Cas no 2138355-11-8 (2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid
• CAS No: 2138355-11-8
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6281363
• PubChem ID: 165481329
• Update Time: 2025-06-11

2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid
• EN300-1113948
• 2138355-11-8

• Inchi： 1S/C8H14N4O2/c1-5(2)3-6(8(13)14)12-4-7(9)10-11-12/h4-6H,3,9H2,1-2H3,(H,13,14)
• InChI Key： PSRDXYWVGSIRBK-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)N1C=C(N)N=N1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94Ų

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid

Introduction to 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid (CAS No. 2138355-11-8)

2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138355-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the presence of a triazole moiety and an amino acid-like structure, making it a versatile candidate for further exploration in drug discovery and molecular biology applications.

The structural framework of 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid consists of a pentanoic acid backbone substituted with a 4-amino-1H-1,2,3-triazole group at the second carbon position. This unique combination of functional groups imparts distinct chemical properties that make it particularly interesting for synthetic chemistry and medicinal applications. The triazole ring is known for its stability and ability to participate in hydrogen bonding, while the methylpentanoic acid moiety contributes to hydrophobic interactions and potential metabolic pathways.

In recent years, there has been growing interest in the development of novel compounds that incorporate triazole derivatives due to their broad spectrum of biological activities. The triazole scaffold is widely recognized for its role in various pharmacological contexts, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of an amino group in the 4-amino-1H-1,2,3-triazole moiety further enhances the compound's reactivity, allowing for further functionalization and derivatization to tailor its biological effects.

One of the most compelling aspects of 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in designing molecules that can interact with specific biological targets. For instance, the combination of the triazole ring and the carboxylic acid group suggests that this compound could be used to develop inhibitors or modulators of enzymes involved in metabolic pathways. Such applications are particularly relevant in the context of drug discovery for treating metabolic disorders and inflammatory diseases.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to modulate protein-protein interactions and enzyme activity. The 4-amino group on the triazole ring provides a site for covalent bonding or interaction with other biomolecules, making it a valuable feature for drug design. Additionally, the methylpentanoic acid moiety can influence solubility and pharmacokinetic properties, which are critical factors in determining a drug's efficacy and safety.

The synthesis of 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process known as azidealkyne cycloaddition (Click Chemistry). This methodological approach allows for modular construction of complex molecules with high efficiency.

In terms of biological activity, preliminary investigations into derivatives of this compound have shown promising results in cell-based assays. The ability of the triazole moiety to engage with biological targets such as enzymes and receptors has been demonstrated in several contexts. For example, studies suggest that compounds with similar structural features may exhibit inhibitory effects on certain kinases or other enzymes implicated in disease pathways. While further research is needed to fully elucidate the pharmacological profile of 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid, these initial findings underscore its potential as a lead compound for therapeutic development.

The chemical properties of this compound also make it suitable for use as an intermediate in more complex synthetic schemes. The presence of both an amino group and a carboxylic acid group allows for further derivatization via amide bond formation or other conjugation strategies. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid optimization of lead compounds is essential.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 2-(4-amino-1H-1,2,3-triazol-1-yl)-4-methylpentanoic acid and target proteins. These simulations help predict how the compound might behave within biological systems and guide experimental design. Advanced techniques such as molecular dynamics simulations can provide insights into conformational changes and binding affinities, aiding in the development of more effective derivatives.

The role of scaffolding compounds like this one extends beyond simple drug discovery; they also serve as tools for understanding fundamental biochemical processes. By studying how such molecules interact with biological systems, researchers can gain insights into enzyme mechanisms and pathway regulation. This knowledge is crucial for developing targeted therapies that address specific disease etiologies.

Future directions in research may involve exploring analogs of 2-(4-amino-1H-1,2,3-triazol-1-y]-4-methylpentanoic acid) with modified side chains or additional functional groups to enhance potency or selectivity. The integration of machine learning algorithms into drug discovery workflows could accelerate this process by predicting optimal modifications based on large datasets.

In conclusion,2-(4-amino-H]-13-trolo-l}-yl)-4-methylpentanoic acld (CAS No. 2138355- 11- 8) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a promising candidate for further exploration. As our understanding of biochemical pathways continues to expand, compounds like this one will play an increasingly important role in developing next-generation therapeutics.